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Compound of Interest

Compound Name: 16,17-EDT

Cat. No.: B12375065 Get Quote

The proper disposal of 16,17-Epoxy-deoxy-23-oxotriticonazole (16,17-EDT) is crucial for

ensuring personnel safety and preventing environmental contamination. As a member of the

azole fungicide class, 16,17-EDT may exhibit persistence in the environment, potentially

contributing to the development of antifungal resistance if not handled and disposed of

correctly.[1][2] This guide provides a comprehensive overview of disposal procedures based on

best practices for hazardous pharmaceutical waste and the known properties of triazole

antifungals.

Important Notice: As of this date, a specific Safety Data Sheet (SDS) for 16,17-EDT is not

publicly available. Therefore, it is imperative to consult with your institution's Environmental

Health and Safety (EHS) department for specific guidance.[1]

Quantitative Data
Due to the absence of a publicly available Safety Data Sheet for 16,17-EDT, a comprehensive

table of quantitative data regarding its physical and chemical properties, toxicity, and other

safety parameters cannot be provided at this time. It is recommended to handle this compound

with the precautions suitable for a potentially hazardous substance.
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Data Point Value

Specific Gravity Not Available

Boiling Point Not Available

Melting Point Not Available

LD50 (Oral) Not Available

Permissible Exposure Limit (PEL) Not Available

Step-by-Step Disposal Protocol
Personal Protective Equipment (PPE)
Before handling 16,17-EDT, it is essential to wear standard laboratory PPE, including:

A lab coat

Safety glasses

Chemical-resistant gloves[1]

Waste Segregation
All waste contaminated with 16,17-EDT must be segregated from other waste streams at the

point of generation.[3]

Solid Waste: All solid materials contaminated with 16,17-EDT, such as weighing papers,

contaminated gloves, bench paper, and empty vials, should be collected in a dedicated,

clearly labeled hazardous waste container. The container must be made of a material

compatible with the chemical and have a secure lid.[1]

Liquid Waste: All liquid waste containing 16,17-EDT, including unused stock solutions, cell

culture media, and rinsates, should be collected in a dedicated, clearly labeled hazardous

liquid waste container. Do not mix with other solvent waste streams unless explicitly

approved by your institution's EHS department.[1]
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Container Labeling
All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "16,17-Epoxy-deoxy-23-oxotriticonazole," and any other identifiers required by

your institution.[1]

Storage
Store hazardous waste containers in a designated satellite accumulation area within the

laboratory. This area should be secure, well-ventilated, and away from general laboratory

traffic.[1][3]

Disposal Request
Once a waste container is full or ready for disposal, follow your institution's established

procedures for requesting a hazardous waste pickup, which is typically managed through the

EHS department.[1] Engage a licensed and reputable hazardous waste disposal vendor for

transportation and final disposal.[3]

Spill Management
In the event of a spill, isolate the area.

Small Liquid Spills: Absorb the material with an inert absorbent, such as vermiculite or sand,

and place it in the hazardous solid waste container.[1]

Large Spills: Evacuate the area and contact your institution's EHS department immediately.

[1]

Decontamination
All non-disposable equipment, such as glassware and spatulas, that has come into contact with

16,17-EDT should be decontaminated. A common procedure involves an initial rinse with a

suitable solvent (e.g., ethanol or isopropanol), followed by washing with soap and water. The

solvent rinse should be collected as hazardous liquid waste.[1]

Experimental Protocols for Degradation
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Research into the environmental fate of azole fungicides is ongoing. For instance, one study on

fluconazole, another azole antifungal, investigated its degradation through indirect

photodegradation in natural waters.[3][4] The methodology involved preparing samples in

genuine and synthetic surface waters with varying concentrations of nitrate, bicarbonate, and

dissolved organic matter, followed by measuring the degradation rates.[3] High-resolution mass

spectrometry was used to identify the transformation products.[3] It is important to note that

such experimental protocols are for research purposes and do not represent a standard

laboratory disposal method.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 16,17-
EDT in a laboratory setting.
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Caption: Decision workflow for the proper disposal of 16,17-EDT waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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